Cas no 916906-03-1 (Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester)

916906-03-1 structure
Product name:Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester
Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester
- 1-diethoxyphosphorylethenyl 4-chlorobenzoate
- DTXSID10847428
- 1-(Diethoxyphosphoryl)ethenyl 4-chlorobenzoate
- 916906-03-1
-
- Inchi: InChI=1S/C13H16ClO5P/c1-4-17-20(16,18-5-2)10(3)19-13(15)11-6-8-12(14)9-7-11/h6-9H,3-5H2,1-2H3
- InChI Key: NQDYXZWJCIRZBB-UHFFFAOYSA-N
- SMILES: CCOP(=O)(C(=C)OC(=O)C1=CC=C(C=C1)Cl)OCC
Computed Properties
- Exact Mass: 318.0423883g/mol
- Monoisotopic Mass: 318.0423883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 2.9
Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester Related Literature
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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